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Compound of Interest

Compound Name: Furfuryl tetrahydropyranyladenine

Cat. No.: B184445 Get Quote

Essential Safety and Handling Guide for Furfuryl
Tetrahydropyranyladenine
Disclaimer: As of the date of this document, specific toxicological data for Furfuryl
tetrahydropyranyladenine is not readily available in public safety databases. Therefore, this

compound must be handled as a substance of unknown toxicity, and the following guidelines

are based on prudent laboratory practices for handling potentially hazardous chemicals.[1][2]

These recommendations are intended to provide essential, immediate safety and logistical

information for researchers, scientists, and drug development professionals.

Hazard Assessment and Mitigation
Given the lack of specific hazard information, a conservative approach to safety is mandatory.

All personnel must assume the substance is hazardous and take all necessary precautions to

minimize exposure.[1][2]

Key Principles:

Minimize Exposure: Employ a combination of engineering controls, personal protective

equipment (PPE), and safe handling techniques to prevent contact and inhalation.[2]

Assume Toxicity: Treat Furfuryl tetrahydropyranyladenine as a toxic substance.[1][2]

Mixtures containing this compound should be considered more toxic than their most

hazardous component.[2]
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Plan Ahead: Before beginning any experiment, outline the specific steps to be taken,

including emergency procedures for spills or accidental exposure.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling Furfuryl
tetrahydropyranyladenine. The following table summarizes the recommended PPE.

PPE Category Recommendation Rationale

Hand Protection

Double-gloving with nitrile

rubber gloves is

recommended.

Provides protection against

incidental contact. For

prolonged handling, consider

gloves with higher chemical

resistance.

Eye & Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn when there is

a risk of splashing or aerosol

generation.

Protects eyes and face from

splashes and airborne

particles.

Body Protection

A chemically resistant

laboratory coat should be worn

at all times.

Protects skin and personal

clothing from contamination.

Respiratory Protection

When handling the powder

outside of a certified chemical

fume hood, a NIOSH-approved

respirator with appropriate

cartridges is required.

Prevents inhalation of airborne

particles.

Operational Plan: Handling and Storage
3.1. Engineering Controls:

Chemical Fume Hood: All manipulations of powdered Furfuryl tetrahydropyranyladenine
that could generate dust or aerosols must be conducted in a certified chemical fume hood.[3]
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Ventilation: Ensure the laboratory has adequate general ventilation.

3.2. Step-by-Step Handling Procedure:

Preparation: Designate a specific area within the fume hood for handling Furfuryl
tetrahydropyranyladenine. Cover the work surface with absorbent, disposable bench

paper.[4]

Weighing: If possible, weigh the compound directly within the fume hood. If the balance is

outside the hood, pre-weigh a sealed container, add the compound inside the hood, and then

re-weigh the sealed container.[3][4]

Dissolving: If preparing a solution, add the solvent to the powdered compound slowly to

avoid splashing.

Cleanup: After handling, decontaminate the work area by carefully wiping it down with an

appropriate solvent and then soap and water. Dispose of all contaminated materials as

hazardous waste.

3.3. Storage:

Store Furfuryl tetrahydropyranyladenine in a well-sealed, clearly labeled container.[5]

The container should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials.

Utilize secondary containment to prevent the spread of material in case of a spill.[6]

Disposal Plan
Waste Collection: All waste materials contaminated with Furfuryl
tetrahydropyranyladenine, including gloves, bench paper, and disposable labware, must

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Disposal Route: Dispose of the hazardous waste through your institution's environmental

health and safety (EHS) office. Follow all local, state, and federal regulations for chemical

waste disposal.
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Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[6]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[6]

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.[6]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill: In case of a small spill within a fume hood, absorb the material with an inert absorbent

and place it in the hazardous waste container. For larger spills or spills outside of a fume

hood, evacuate the area and contact your institution's EHS office.

Experimental Workflow Visualization
The following diagram illustrates a safe workflow for handling powdered chemicals of unknown

toxicity like Furfuryl tetrahydropyranyladenine.
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Caption: Safe handling workflow for Furfuryl tetrahydropyranyladenine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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